Cas no 118176-50-4 (2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-)
2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-
- 3-[3-(trifluoromethyl)phenyl]-1,3-oxazolidin-2-one
- DTXSID40576092
- 3-(3-(trifluoromethyl)phenyl)oxazolidin-2-one
- CS-0133216
- SCHEMBL3589083
- 118176-50-4
- HZXAKRXJYMUEHR-UHFFFAOYSA-N
-
- Inchi: 1S/C10H8F3NO2/c11-10(12,13)7-2-1-3-8(6-7)14-4-5-16-9(14)15/h1-3,6H,4-5H2
- InChI Key: HZXAKRXJYMUEHR-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)N1C(=O)OCC1)(F)F
Computed Properties
- Exact Mass: 231.05074
- Monoisotopic Mass: 231.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM556300-1g |
3-(3-(Trifluoromethyl)phenyl)oxazolidin-2-one |
118176-50-4 | 95%+ | 1g |
$1722 | 2023-11-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1203856-1g |
3-(3-(Trifluoromethyl)phenyl)oxazolidin-2-one |
118176-50-4 | 98% | 1g |
¥13431.00 | 2024-08-09 |
2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-
2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-: A Comprehensive Overview
The compound with CAS No. 118176-50-4, commonly referred to as 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the trifluoromethyl group at the 3-position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable building block in drug discovery and synthesis.
Oxazolidinones have been extensively studied due to their versatility in forming various functional groups and their ability to act as intermediates in the synthesis of antibiotics, such as cephalosporins and penicillins. The trifluoromethylphenyl substituent in this compound adds further complexity and functionality, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.
One of the most notable applications of 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- is its role as an intermediate in the synthesis of β-lactam antibiotics. These antibiotics are critical in treating bacterial infections, and the development of new derivatives is essential due to the increasing resistance of pathogens to existing drugs. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal precursor for constructing complex β-lactam structures.
In addition to its role in antibiotic synthesis, this oxazolidinone derivative has shown promise in other therapeutic areas. For instance, recent research has explored its potential as a scaffold for designing inhibitors of kinases and other enzymes involved in cancer progression. The trifluoromethyl group contributes significantly to the compound's stability and bioavailability, making it a favorable candidate for drug development.
The synthesis of 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- involves a series of well-established organic reactions. Typically, the process begins with the preparation of an appropriate aldehyde or ketone derivative, followed by condensation with an amino alcohol to form the oxazolidinone ring. The introduction of the trifluoromethylphenyl group is achieved through Friedel-Crafts alkylation or other electrophilic aromatic substitution methods. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies.
From a pharmacological perspective, 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- exhibits interesting biological properties. Studies have demonstrated its ability to modulate cellular signaling pathways and inhibit key enzymes associated with inflammation and neoplastic transformation. These findings underscore its potential as a lead compound for developing novel therapeutics.
In conclusion, 2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]- (CAS No. 118176-50-4) is a versatile and valuable molecule in contemporary organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the development of new drugs. As research continues to uncover its full potential, this compound is expected to contribute significantly to addressing unmet medical needs.
118176-50-4 (2-Oxazolidinone, 3-[3-(trifluoromethyl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)